Cas no 142962-89-8 (1-2-(4-bromophenyl)ethylpiperazine)

• Product Name: 1-2-(4-bromophenyl)ethylpiperazine
• CAS No: 142962-89-8
• Molecular Formula: C₁₂H₁₇BrN₂
• Molecular Weight: 269.180782079697
• MDL: MFCD31560248
• CID: 1312451
• PubChem ID: 19020578

1-2-(4-bromophenyl)ethylpiperazine Properties

Names and Identifiers

• 1-[2-(4-Bromophenyl)ethyl]piperazine
• 1-2-(4-bromophenyl)ethylpiperazine
• 1-[2-(4-Bromophenyl)ethyl]piperazine 2HCl
• RNPHYPDEAQTYBD-UHFFFAOYSA-N
• CS-0268108
• DTXSID40597449
• [2-(4-bromophenyl)ethyl]-piperazine
• AKOS011777284
• SCHEMBL3657323
• DB-259296
• G79084
• EN300-943595
• A1-20328
• 1-[2-(4-BROMO-PHENYL)-ETHYL]-PIPERAZINE
• 1-(4-Bromophenethyl)piperazine
• SB33604
• 142962-89-8

• MDL： MFCD31560248
• InChIKey： RNPHYPDEAQTYBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17BrN2/c13-12-3-1-11(2-4-12)5-8-15-9-6-14-7-10-15/h1-4,14H,5-10H2
• SMILES： C1=C(C=CC(=C1)Br)CCN2CCNCC2

Computed Properties

• Exact Mass: 268.05751g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 268.05751g/mol
• Heavy Atom Count: 15
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines